Cas no 87339-74-0 (9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy-)

9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy- structure
87339-74-0 structure
Product Name:9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy-
CAS No:87339-74-0
MF:C14H10O5
MW:258.226204395294
CID:1875594
PubChem ID:5316798
Update Time:2025-04-21

9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy-
    • 1,3-dihydroxy-2-methoxyxanthen-9-one
    • 1,3-dihydroxy-2-methoxy-xanthen-9-one
    • 6,8-Dihydroxy-7-methoxyxanthone
    • BDBM50549274
    • 87339-74-0
    • CHEMBL3093489
    • DTXSID10415707
    • 1,3-Dihydroxy-2-methoxy xanthone
    • CS-1050896
    • HY-N12786
    • G89206
    • 1,3-dihydroxy-2-methoxyxanthone
    • Inchi: 1S/C14H10O5/c1-18-14-8(15)6-10-11(13(14)17)12(16)7-4-2-3-5-9(7)19-10/h2-6,15,17H,1H3
    • InChI Key: PVNLFOMDIZUYGA-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C2C(=C(C(=CC1=2)O)OC)O)=O

Computed Properties

  • Exact Mass: 258.05282342g/mol
  • Monoisotopic Mass: 258.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 76Ų
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